Cas no 43111-32-6 (3-Chlorophenoxyacetonitrile)

3-Chlorophenoxyacetonitrile structure
3-Chlorophenoxyacetonitrile structure
Product Name:3-Chlorophenoxyacetonitrile
CAS No:43111-32-6
MF:C8H6ClNO
MW:167.592340946198
MDL:MFCD00017332
CID:89530
PubChem ID:142655
Update Time:2025-04-18

3-Chlorophenoxyacetonitrile Chemical and Physical Properties

Names and Identifiers

    • 3-Chlorophenoxyacetonitrile
    • 2-(3-chlorophenoxy)Acetonitrile
    • Acetonitrile, (3-chlorophenoxy)-
    • (3-chloro-phenoxy)-acetonitrile
    • NHHNUPMHGVIQQC-UHFFFAOYSA-
    • 2-(3-chlorophenoxy)ethanenitrile
    • NHHNUPMHGVIQQC-UHFFFAOYSA-N
    • 2-(3-Chlorophenoxy)-acetonitrile
    • 5860AJ
    • TRA0064848
    • SY011000
    • AB0061651
    • ST50405933
    • CS-0128257
    • InChI=1/C8H6ClNO/c9-7-2-1-3-8(6-7)11-5-4-10/h1-3,6H,5H2
    • SCHEMBL7398355
    • DTXSID40195702
    • MFCD00017332
    • FT-0615506
    • A872756
    • AKOS000180940
    • Acetonitrile,2-(3-chlorophenoxy)-
    • FT-0615507
    • 43111-32-6
    • DB-051027
    • XH1101
    • MDL: MFCD00017332
    • Inchi: 1S/C8H6ClNO/c9-7-2-1-3-8(6-7)11-5-4-10/h1-3,6H,5H2
    • InChI Key: NHHNUPMHGVIQQC-UHFFFAOYSA-N
    • SMILES: ClC1=CC=CC(=C1)OCC#N

Computed Properties

  • Exact Mass: 167.01400
  • Monoisotopic Mass: 167.014
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 2
  • Complexity: 163
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Surface Charge: 0
  • Tautomer Count: nothing
  • XLogP3: 2.8
  • Topological Polar Surface Area: 33

Experimental Properties

  • Color/Form: solid
  • Density: 1.2295 (rough estimate)
  • Melting Point: 30-34°C
  • Boiling Point: 126-128℃/1mmHg(lit.)
  • Flash Point: 126-128℃/1mm
  • Refractive Index: 1.5430 (estimate)
  • PSA: 33.02000
  • LogP: 2.24238
  • Solubility: Insoluble

3-Chlorophenoxyacetonitrile Security Information

3-Chlorophenoxyacetonitrile Customs Data

  • HS CODE:2926909090
  • Customs Data:

    China Customs Code:

    2926909090

    Overview:

    2926909090 Other nitrile based compounds. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:6.5% general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    HS:2926909090 other nitrile-function compounds VAT:17.0% Tax rebate rate:9.0% Supervision conditions:none MFN tariff:6.5% General tariff:30.0%

3-Chlorophenoxyacetonitrile Pricemore >>

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3-Chlorophenoxyacetonitrile Production Method

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